Cas no 1091398-20-7 (N'-[(4-chlorophenyl)methyl]-N-{[1-(4-methoxyphenyl)cyclopentyl]methyl}ethanediamide)

• Product Name: N'-[(4-chlorophenyl)methyl]-N-{[1-(4-methoxyphenyl)cyclopentyl]methyl}ethanediamide
• CAS No: 1091398-20-7
• MF: C₂₂H₂₅ClN₂O₃
• MW: 400.898504972458
• CID: 6411218
• PubChem ID: 29702159
• Update Time: 2025-06-13

N'-[(4-chlorophenyl)methyl]-N-{[1-(4-methoxyphenyl)cyclopentyl]methyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[(4-chlorophenyl)methyl]-N-{[1-(4-methoxyphenyl)cyclopentyl]methyl}ethanediamide
• N1-(4-chlorobenzyl)-N2-((1-(4-methoxyphenyl)cyclopentyl)methyl)oxalamide
• N-[(4-chlorophenyl)methyl]-N'-[[1-(4-methoxyphenyl)cyclopentyl]methyl]oxamide
• F5470-0327
• 1091398-20-7
• AKOS024509549

• Inchi： 1S/C22H25ClN2O3/c1-28-19-10-6-17(7-11-19)22(12-2-3-13-22)15-25-21(27)20(26)24-14-16-4-8-18(23)9-5-16/h4-11H,2-3,12-15H2,1H3,(H,24,26)(H,25,27)
• InChI Key： YRJOAQRMLGJIIV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNC(C(NCC1(C2C=CC(=CC=2)OC)CCCC1)=O)=O

Computed Properties

• Exact Mass: 400.1553704g/mol
• Monoisotopic Mass: 400.1553704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 67.4Ų

Additional information on N'-[(4-chlorophenyl)methyl]-N-{[1-(4-methoxyphenyl)cyclopentyl]methyl}ethanediamide

Introduction to N'-[(4-chlorophenyl)methyl]-N-{[1-(4-methoxyphenyl)cyclopentyl]methyl}ethanediamide (CAS No. 1091398-20-7)

N'-[(4-chlorophenyl)methyl]-N-{[1-(4-methoxyphenyl)cyclopentyl]methyl}ethanediamide is a sophisticated organic compound with a molecular structure that exhibits significant potential in the field of pharmaceutical research. This compound, identified by its CAS number 1091398-20-7, has garnered attention due to its unique chemical properties and its implications in the development of novel therapeutic agents. The presence of multiple functional groups, including 4-chlorophenyl and 4-methoxyphenyl, as well as the cyclopentyl moiety, contributes to its complex behavior and makes it a subject of intense study among chemists and biologists.

The compound's structure is characterized by an ethanediamide backbone, which is a well-known pharmacophore in drug design. This backbone provides a framework for interactions with biological targets, making it a valuable scaffold for medicinal chemistry applications. The specific arrangement of substituents, such as the N'-[(4-chlorophenyl)methyl] and N-{[1-(4-methoxyphenyl)cyclopentyl]methyl} groups, enhances its binding affinity and selectivity, which are critical factors in the development of effective drugs.

In recent years, there has been a growing interest in the development of small molecule inhibitors that target protein-protein interactions (PPIs). N'-[(4-chlorophenyl)methyl]-N-{[1-(4-methoxyphenyl)cyclopentyl]methyl}ethanediamide has been identified as a promising candidate for this purpose due to its ability to modulate PPIs through its unique structural features. Studies have shown that this compound can interfere with the formation of critical protein complexes involved in various disease pathways, including cancer and inflammatory disorders.

The cyclopentyl ring in the molecule is particularly noteworthy, as it provides steric hindrance that can enhance binding specificity. This feature is particularly important in drug design, where minimizing off-target effects is crucial for ensuring safety and efficacy. Additionally, the presence of both chloro and methoxy substituents on the aromatic rings suggests that this compound may exhibit dual functionality, allowing it to interact with multiple biological targets simultaneously.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Molecular docking studies have revealed that N'-[(4-chlorophenyl)methyl]-N-{[1-(4-methoxyphenyl)cyclopentyl]methyl}ethanediamide can bind effectively to several key enzymes and receptors implicated in human diseases. These findings have opened up new avenues for therapeutic intervention and have prompted further investigation into its potential as a lead compound for drug development.

The synthesis of this compound presents both challenges and opportunities for synthetic chemists. The complex nature of its structure requires careful planning and execution to ensure high yield and purity. However, the successful synthesis of such intricate molecules has been achieved through innovative synthetic strategies, including multi-step organic reactions and transition metal-catalyzed transformations. These methods have not only yielded pure samples of N'-[(4-chlorophenyl)methyl]-N-{[1-(4-methoxyphenyl)cyclopentyl]methyl}ethanediamide but also provided valuable insights into its reactivity and stability.

In conclusion, N'-[(4-chlorophenyl)methyl]-N-{[1-(4-methoxyphenyl)cyclopentyl]methyl}ethanediamide (CAS No. 1091398-20-7) is a compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for modulating protein-protein interactions and developing novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the fight against human disease.